2-naphthyl (3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)acetate

• IUPAC Name: naphthalen-2-yl 2-(3,5-dioxo-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-en-4-yl)acetate
• InChI: InChI=1S/C23H19NO4/c25-19(28-14-6-5-12-3-1-2-4-13(12)9-14)11-24-22(26)20-15-7-8-16(18-10-17(15)18)21(20)23(24)27/h1-9,15-18,20-21H,10-11H2
• InChI Key: VSMCAPIFBFQRAZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1C3C=CC2C4C3C(=O)N(C4=O)CC(=O)OC5=CC6=CC=CC=C6C=C5
• Molecular Formula: C23H19NO4
• Molecular Weight: 373.4 g/mol

Description

2-naphthyl (3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)acetate is a useful research compound. Its molecular formula is C23H19NO4 and its molecular weight is 373.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-naphthyl (3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)acetate is 373.13140809 g/mol and the complexity rating of the compound is 724. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-naphthyl (3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-naphthyl (3,5-dioxo-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-en-4-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Green Photochemistry and Media Applications

The study by Coyle et al. (2010) explored the use of green microemulsions as reaction media in photooxygenation reactions, focusing on the synthesis of naphthoquinones. This research is relevant for understanding how naphthyl derivatives can be synthesized and optimized within environmentally friendly media, highlighting the potential of green chemistry approaches in the synthesis of complex organic compounds including naphthyl acetate derivatives Coyle et al., 2010.

Photocyclization Reactions

Research by Sharshira et al. (1996) delved into photocyclization reactions, specifically the synthesis of naphtho[1,8-bc]-furans and cyclohepta[cd]benzofurans using photocyclization of ethyl 2-(8-Oxo-5,6,7,8-tetrahydro-1-naphthyloxy)acetates. This study offers insights into how naphthyl acetate derivatives can undergo complex reactions to form structurally diverse compounds, which might be relevant for understanding the behavior and applications of the specific compound you're interested in Sharshira et al., 1996.

Micellar Effects on Hydrolysis

Brandariz and Iglesias (2014) investigated the micellar effects on the hydrolysis of aromatic esters, including 2-naphthyl acetate. This research is significant for understanding the interactions of naphthyl acetate derivatives in different media and could provide a foundation for further exploring the reactivity and applications of such compounds in various scientific and industrial contexts Brandariz & Iglesias, 2014.

Photochemical Intra- and Intermolecular Reactions

Clements and McMurry (1986) reported on the photochemical intramolecular [2 + 2] cycloaddition reactions involving 5-(1- and 2-naphthylmethyl)-3-phenylcyclopent-2-enones. This study contributes to our understanding of the photochemical behavior of naphthyl-containing compounds and their potential applications in synthetic organic chemistry Clements & McMurry, 1986.